N-(1-cyanocyclopentyl)-2-(4-methyl-2-phenylquinolin-3-yl)acetamide

• IUPAC Name: N-(1-cyanocyclopentyl)-2-(4-methyl-2-phenylquinolin-3-yl)acetamide
• InChI: InChI=1S/C24H23N3O/c1-17-19-11-5-6-12-21(19)26-23(18-9-3-2-4-10-18)20(17)15-22(28)27-24(16-25)13-7-8-14-24/h2-6,9-12H,7-8,13-15H2,1H3,(H,27,28)
• InChI Key: KMOPSACAIROXCM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC2=CC=CC=C12)C3=CC=CC=C3)CC(=O)NC4(CCCC4)C#N
• Molecular Formula: C24H23N3O
• Molecular Weight: 369.5 g/mol

Description

N-(1-cyanocyclopentyl)-2-(4-methyl-2-phenylquinolin-3-yl)acetamide, also known as CX717, is a novel compound that has been studied for its potential cognitive-enhancing effects. It belongs to a class of drugs known as ampakines, which modulate the activity of AMPA receptors in the brain. In

Mechanism of Action

The cognitive-enhancing effects of N-(1-cyanocyclopentyl)-2-(4-methyl-2-phenylquinolin-3-yl)acetamide are thought to be mediated by its ability to enhance the activity of AMPA receptors in the brain. AMPA receptors are involved in the transmission of excitatory signals between neurons and play a critical role in learning and memory. By modulating the activity of these receptors, N-(1-cyanocyclopentyl)-2-(4-methyl-2-phenylquinolin-3-yl)acetamide can enhance synaptic plasticity and improve cognitive function.
Biochemical and Physiological Effects:
In addition to its cognitive-enhancing effects, N-(1-cyanocyclopentyl)-2-(4-methyl-2-phenylquinolin-3-yl)acetamide has been shown to have a number of other biochemical and physiological effects. It has been shown to increase the release of acetylcholine, dopamine, and norepinephrine in the brain, which may contribute to its cognitive-enhancing effects. N-(1-cyanocyclopentyl)-2-(4-methyl-2-phenylquinolin-3-yl)acetamide has also been shown to have neuroprotective effects, reducing the damage caused by oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(1-cyanocyclopentyl)-2-(4-methyl-2-phenylquinolin-3-yl)acetamide is that it has a relatively low toxicity profile and has been well-tolerated in human clinical trials. This makes it a promising candidate for further development as a cognitive enhancer or therapeutic agent. However, one limitation of N-(1-cyanocyclopentyl)-2-(4-methyl-2-phenylquinolin-3-yl)acetamide is that its effects on cognitive function may be limited to certain types of memory tasks, and may not generalize to other cognitive domains.

Future Directions

There are a number of future directions for research on N-(1-cyanocyclopentyl)-2-(4-methyl-2-phenylquinolin-3-yl)acetamide. One area of focus is the development of more potent and selective ampakines that can modulate the activity of specific subtypes of AMPA receptors. Another area of focus is the investigation of the potential therapeutic effects of N-(1-cyanocyclopentyl)-2-(4-methyl-2-phenylquinolin-3-yl)acetamide in a variety of neurological and psychiatric disorders. Finally, there is a need for further research on the long-term effects of N-(1-cyanocyclopentyl)-2-(4-methyl-2-phenylquinolin-3-yl)acetamide on cognitive function and brain health.

Synthesis Methods

The synthesis of N-(1-cyanocyclopentyl)-2-(4-methyl-2-phenylquinolin-3-yl)acetamide involves a multi-step process that starts with the reaction of cyclopentanone with malononitrile to form a cyano-substituted cyclopentanone. This intermediate is then reacted with 4-methyl-2-phenylquinoline-3-carbaldehyde to form the final product, N-(1-cyanocyclopentyl)-2-(4-methyl-2-phenylquinolin-3-yl)acetamide. The synthesis of N-(1-cyanocyclopentyl)-2-(4-methyl-2-phenylquinolin-3-yl)acetamide has been optimized to produce high yields and purity.

Scientific Research Applications

N-(1-cyanocyclopentyl)-2-(4-methyl-2-phenylquinolin-3-yl)acetamide has been extensively studied for its cognitive-enhancing effects in animal models and human clinical trials. It has been shown to improve learning and memory in rats and monkeys, as well as in healthy human volunteers and individuals with cognitive impairments. N-(1-cyanocyclopentyl)-2-(4-methyl-2-phenylquinolin-3-yl)acetamide has also been studied for its potential therapeutic effects in a variety of neurological and psychiatric disorders, including Alzheimer's disease, schizophrenia, and attention deficit hyperactivity disorder (ADHD).